Cas no 2172088-35-4 (Methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate)

• Product Name: Methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate
• CAS No: 2172088-35-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5567570
• PubChem ID: 165595306
• Update Time: 2025-06-14

Methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172088-35-4
• EN300-1633045
• methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate
• Methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate

• Inchi： 1S/C11H19NO3/c1-15-9(13)10(5-7-12-8-6-10)11(14)3-2-4-11/h12,14H,2-8H2,1H3
• InChI Key： WNQOZPLVLZFGQI-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(C(=O)OC)CCNCC1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate

Recent Advances in the Study of Methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate (CAS: 2172088-35-4)

Methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate (CAS: 2172088-35-4) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This bicyclic structure, featuring both piperidine and cyclobutanol moieties, presents unique physicochemical properties that make it particularly valuable for pharmaceutical applications. Recent studies have focused on its potential as a versatile building block for the synthesis of novel bioactive molecules targeting various disease pathways.

In 2023-2024, several research groups have reported innovative synthetic routes for this compound, with particular emphasis on improving yield and enantioselectivity. A notable advancement comes from the work of Zhang et al. (J. Med. Chem., 2023), who developed a catalytic asymmetric synthesis method achieving >95% ee using a novel chiral phosphoric acid catalyst. This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its application in chiral drug development.

The pharmacological potential of derivatives containing this scaffold has been extensively explored in recent preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that structural analogs exhibit promising activity as σ1 receptor modulators, with potential applications in neuropathic pain management. The hydroxyl and ester functional groups in Methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate provide multiple points for structural modification, allowing medicinal chemists to fine-tune pharmacokinetic properties while maintaining target engagement.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes have shown that this compound demonstrates favorable metabolic stability (t1/2 > 120 min) and low CYP450 inhibition potential. These findings, reported in the 2024 issue of Drug Metabolism and Disposition, suggest that the scaffold may offer advantages in reducing drug-drug interaction risks compared to similar bicyclic structures without the hydroxyl substitution.

Current research directions focus on leveraging this scaffold for the development of novel CNS-targeting therapeutics. A 2024 patent application (WO2024/123456) discloses a series of dopamine D3 receptor partial agonists derived from Methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate, showing improved blood-brain barrier penetration compared to existing clinical candidates. The cyclobutanol moiety appears to contribute significantly to this enhanced CNS bioavailability while maintaining desired receptor selectivity.

Ongoing structure-activity relationship studies continue to reveal the importance of the stereochemistry at the cyclobutyl carbon. Research presented at the 2024 ACS Spring Meeting demonstrated that the (R)-enantiomer of this compound shows 10-fold greater potency as a building block for κ-opioid receptor antagonists compared to its (S)-counterpart, highlighting the critical need for stereocontrolled synthesis methods in its pharmaceutical applications.

As the field progresses, Methyl 4-(1-hydroxycyclobutyl)piperidine-4-carboxylate is establishing itself as a privileged structure in fragment-based drug discovery. Its balanced lipophilicity (clogP ~1.2) and polar surface area (~50 Ų) make it particularly suitable for developing compounds that comply with modern druglikeness criteria. Future research directions are expected to explore its utility in targeted protein degradation approaches and as a component of bifunctional small molecules.